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Compound of Interest

Compound Name: 1,5-Pentane-D10-diol

Cat. No.: B15139213

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe disposal of 1,5-Pentane-D10-diol,
ensuring compliance and minimizing risk.

Pre-Disposal Considerations

Before initiating the disposal process, it is crucial to understand the properties of 1,5-Pentane-
D10-diol. While specific data for the deuterated form is not readily available, the safety profile
is expected to be very similar to its non-deuterated counterpart, 1,5-Pentanediol.

Property[1][2] Data

Physical State Liquid

Appearance Colorless

Odor Odorless

pH No information available

Boiling Point 242 °C 1 467.6 °F @ 760 mmHg
Flash Point 135°C/275°F

Autoignition Temperature 335°C /635 °F

Solubility in Water Fully miscible
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Personal Protective Equipment (PPE)

When handling 1,5-Pentane-D10-diol for disposal, appropriate personal protective equipment

should be worn. This includes:
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

» Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is typically needed. However, if vapors or mists are generated, use a respirator
with an appropriate filter.

Step-by-Step Disposal Procedure

The disposal of 1,5-Pentane-D10-diol should always be carried out in accordance with local,
regional, and national regulations. The following is a general procedural guide:

o Consult Local Regulations: Before proceeding, consult your institution's Environmental
Health and Safety (EHS) department or the appropriate local waste disposal authority for
specific requirements.

o Waste Collection:

o Collect waste 1,5-Pentane-D10-diol in a dedicated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless explicitly permitted by your EHS department.

o Containers that have held the substance should be treated as hazardous waste and
disposed of in the same manner as the substance itself.[3]

o Storage Pending Disposal:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[1]
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o Keep the container tightly closed to prevent leakage and potential exposure to moisture,
as the substance is hygroscopic.[1]

o Professional Disposal:

o Contact a licensed professional waste disposal service to arrange for the collection and
disposal of the chemical waste.[4]

o Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for 1,5-
Pentanediol.

e Spill Management:

[e]

In the event of a spill, prevent further leakage if it is safe to do so.

o

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[1]

[¢]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5]

o

Do not allow the substance to enter drains or surface water.[3][4][6]

Disposal Workflow
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Caption: Workflow for the proper disposal of 1,5-Pentane-D10-diol.
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Important Note: While 1,5-Pentanediol is readily biodegradable, it is imperative to prevent its
release into the environment.[6] Always follow established protocols and consult with safety
professionals to ensure responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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